Cas no 646-20-8 (1,5-Dicyanopentane)

1,5-Dicyanopentane Properties

Names and Identifiers

• Heptanedinitrile
• Pimelonitrile
• Pentane-1,5-dicarbonitrile
• 1,5-Dicyanopentane
• Pentamethylene Dicyanide
• Pimelonitrile(6CI,7CI,8CI)
• 1,7-Heptanedinitrile
• NSC 5392
• Pimelic aciddinitrile
• HEPTANEDIOIC ACID DINITRILE
• 1,7-HEPTANEDINITRILE
• PIMELIC ACID DINITRILE
• PENTAMETHYLENE DICYANIDE
• EN300-55306
• InChI=1/C7H10N2/c8-6-4-2-1-3-5-7-9/h1-5H
• DTXSID3060952
• NSC-5392
• F0001-1749
• NS00035724
• AKOS009157293
• MS-20922
• 646-20-8
• UNII-3D5H23A27Q
• Q27257057
• EINECS 211-469-8
• SCHEMBL818520
• A834830
• 3D5H23A27Q
• AI3-28713
• 1,5-Dicyanopentane, 98%
• NSC5392
• FT-0653989
• P0049
• MFCD00001980
• BRN 1742138
• DB-027338
• +Expand

• MDL： MFCD00001980
• InChIKey： LLEVMYXEJUDBTA-UHFFFAOYSA-N
• Inchi： 1S/C7H10N2/c8-6-4-2-1-3-5-7-9/h1-5H2
• SMILES： C(CCC#N)CCC#N

Computed Properties

• Exact Mass: 122.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 122.084
• Heavy Atom Count: 9
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 47.6A^2

Experimental Properties

• LogP: 1.98406
• PSA: 47.58000
• Refractive Index: n20/D 1.441(lit.)
• Boiling Point: 175°C/14mmHg(lit.)
• Melting Point: -31.4°C
• Flash Point: Fahrenheit: 233.6 ° f < br / > Celsius: 112 ° C < br / >
• FEMA: 3463
• Color/Form: Colorless liquid.
• Solubility: Insoluble in water, soluble in ethanol, ether.
• Density: 0.951 g/mL at 25 °C(lit.)

1,5-Dicyanopentane Security Information

• Symbol: GHS06
• RTECS：MI9020000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S36/37-S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1(b)
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3276 6.1/PG 3
• Hazard Statement： H301,H312,H332
• Warning Statement： P280,P301+P310
• Prompt：dangerous
• Storage Condition：The warehouse shall be ventilated and dried at low temperature, and stored separately from oxidants, acids and food additives
• PackingGroup：III
• Risk Phrases： 20/21/22
• Signal Word：Danger
• HazardClass：6.1(b)

1,5-Dicyanopentane Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides